4-Allyl-2,3,5,6-tetrafluorobenzoic acid
Overview
Description
4-Allyl-2,3,5,6-tetrafluorobenzoic acid (4-ATFBA) is an organofluorine compound that has a wide range of applications in the scientific and medical research fields. It is a derivative of benzoic acid and is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a corrosion inhibitor. 4-ATFBA is also used as a fluorescent tag in medical imaging and as a probe in bioanalytical applications.
Scientific Research Applications
Synthesis and Industrial Applications
- Synthesis of Tetrafluoroaniline : Utilized as a raw material in the synthesis of 2,3,5,6-Tetrafluoroaniline, a promising industrial route with a yield of 75.6% and a purity of 98% (Wang Wei-jie, 2008).
Coordination Polymers and Metal-Organic Frameworks
- Linking Ligand in MOFs : Tetrafluoroterephthalic Acid, derived from tetrafluorobenzoic acid, serves as a versatile linking ligand in constructing new coordination polymers and Metal-Organic Frameworks (MOFs), offering high yields and pure products (Orthaber et al., 2010).
Chemical Synthesis and Reactions
- Synthesis of Sulpho Derivatives : Used in synthesizing 4-sulpho-2,3,5,6-tetrafluorobenzoic acid, leading to various derivatives for potential applications in organic synthesis and pharmaceutical intermediates (Fielding & Shirley, 1992).
Polymer Science
- Polymer Synthesis : It's used in the preparation of poly(4-hydroxy-2,3,5,6-tetrafluorobenzoic acid) for polymer science, showing potential in creating materials with specific thermal and crystalline properties (Ueda et al., 1992).
Electronic and Material Science
- Electrochemical Reduction : Research on electrochemical reduction of fluorinated aromatic carboxylic acids, including tetrafluorobenzoic acid, is relevant for electronic and material science applications (Drakesmith, 1972).
Structural Analysis and Theoretical Studies
- Conformational and Vibrational Analysis : Studies on intermolecular hydrogen bonding, structural and vibrational assignments of tetrafluorobenzoic acid using density functional theory provide insights into its molecular behavior (Subhapriya et al., 2017).
Catalytic Reactions
Enantioselective Carbonyl Allylation : Used in enantioselective carbonyl (hydroxymethyl)allylation processes, indicating its potential in asymmetric synthesis and catalysis (Zhang et al., 2010).
Decarboxylation in Pharmaceutical Intermediates : A green technology for decarboxylation in NH3-enriched high-temperature liquid water demonstrates its use in synthesizing pharmaceutical intermediates (Fu et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
2,3,5,6-tetrafluoro-4-prop-2-enylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F4O2/c1-2-3-4-6(11)8(13)5(10(15)16)9(14)7(4)12/h2H,1,3H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INABVTWXXDFTOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC1=C(C(=C(C(=C1F)F)C(=O)O)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70381398 |
Source
|
| Record name | 4-Allyl-2,3,5,6-tetrafluorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70381398 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
79538-02-6 |
Source
|
| Record name | 4-Allyl-2,3,5,6-tetrafluorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70381398 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Allyl-2,3,5,6-tetrafluorobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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